Cas no 1431964-46-3 (4-[3-(1-Ethyl-5-methylpyrazol-4-yl)pyrazol-1-yl]aniline;hydrochloride)

• Product Name: 4-[3-(1-Ethyl-5-methylpyrazol-4-yl)pyrazol-1-yl]aniline;hydrochloride
• CAS No: 1431964-46-3
• MF: C₁₅H₁₈ClN₅
• MW: 303.789921283722
• CID: 4700089
• Update Time: 2025-06-11

4-[3-(1-Ethyl-5-methylpyrazol-4-yl)pyrazol-1-yl]aniline;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1'-Ethyl-5'-methyl-1H,1'H-3,4'-bipyrazol-1-yl)aniline hydrochloride
• 4-[3-(1-Ethyl-5-methylpyrazol-4-yl)pyrazol-1-yl]aniline;hydrochloride

• Inchi： 1S/C15H17N5.ClH/c1-3-19-11(2)14(10-17-19)15-8-9-20(18-15)13-6-4-12(16)5-7-13;/h4-10H,3,16H2,1-2H3;1H
• InChI Key： TVSUKOXKHVVNOV-UHFFFAOYSA-N
• SMILES： Cl.N1(CC)C(C)=C(C=N1)C1C=CN(C2C=CC(=CC=2)N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 315
• Topological Polar Surface Area: 61.7

Additional information on 4-[3-(1-Ethyl-5-methylpyrazol-4-yl)pyrazol-1-yl]aniline;hydrochloride

Introduction to 4-[3-(1-Ethyl-5-methylpyrazol-4-yl)pyrazol-1-yl]aniline;hydrochloride (CAS No. 1431964-46-3)

4-[3-(1-Ethyl-5-methylpyrazol-4-yl)pyrazol-1-yl]aniline;hydrochloride, a compound with the chemical identifier CAS No. 1431964-46-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further research and development.

The structure of this molecule is characterized by a central aniline moiety connected to a bipyrazole core. Specifically, the bipyrazole moiety consists of two pyrazole rings linked at the 1 and 4 positions, with one ring substituted at the 3 position by an ethyl group and a methyl group at the 5 position. This unique structural arrangement imparts distinct chemical and pharmacological properties, making it a subject of intense interest in medicinal chemistry.

In recent years, pyrazole derivatives have been extensively studied for their potential as scaffolds in drug design. The< strong>1-Ethyl-5-methylpyrazol-4-yl substituent plays a crucial role in modulating the electronic properties of the molecule, influencing its interaction with biological targets. This modification has been shown to enhance binding affinity and selectivity, which are critical factors in the development of novel therapeutic agents.

One of the most compelling aspects of 4-[3-(1-Ethyl-5-methylpyrazol-4-yl)pyrazol-1-yl]aniline;hydrochloride is its potential as an anti-inflammatory agent. Inflammatory processes are central to numerous diseases, including autoimmune disorders, cancer, and cardiovascular conditions. Recent studies have demonstrated that pyrazole derivatives can inhibit key inflammatory pathways by modulating the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The< strong>aniline moiety in this compound further contributes to its anti-inflammatory potential by facilitating interactions with specific protein targets involved in inflammation.

Furthermore, this compound has shown promise as an antioxidant agent. Oxidative stress is another critical factor in the pathogenesis of various diseases, including neurodegenerative disorders and aging-related conditions. The< strong>bipyrazole core is known to exhibit antioxidant properties by scavenging reactive oxygen species (ROS) and inhibiting oxidative enzymes. The presence of ethyl and methyl groups on one of the pyrazole rings enhances its ability to neutralize free radicals, thereby protecting cells from oxidative damage.

The pharmacokinetic profile of 4-[3-(1-Ethyl-5-methylpyrazol-4-yl)pyrazol-1-yl]aniline;hydrochloride is also noteworthy. The hydrochloride salt form improves its solubility in water, which is essential for oral administration and enhancing bioavailability. Preliminary studies indicate that this compound has a favorable pharmacokinetic profile, with moderate absorption and prolonged half-life, suggesting its potential for once-daily dosing in therapeutic applications.

Recent advances in computational chemistry have enabled more accurate predictions of the biological activity of small molecules like 4-[3-(1-Ethyl-5-methylpyrazol-4-yl)pyrazol-1-yl]aniline;hydrochloride. Molecular docking studies have identified potential binding sites on target proteins, providing insights into its mechanism of action. These studies have also highlighted the importance of optimizing the substituents on the pyrazole rings to enhance binding affinity and selectivity.

In conclusion, 4-[3-(1-Ethyl-5-methylpyrazol-4-yl)pyrazol-1-yl]aniline;hydrochloride represents a promising candidate for further development in pharmaceutical research. Its unique structure, combined with its demonstrated biological activities, makes it a valuable tool for investigating new therapeutic strategies. As research continues to uncover more about its pharmacological properties, this compound is poised to play a significant role in addressing various human health challenges.